Cas no 169045-04-9 (2-Amino-5-bromo-4-methoxybenzoic acid)

2-Amino-5-bromo-4-methoxybenzoic acid is a brominated and methoxylated benzoic acid derivative, primarily utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct functional groups—amine, bromo, and methoxy substituents—enable selective modifications, making it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The compound's crystalline purity and stability under standard conditions ensure reliable performance in coupling reactions, such as amidation or Suzuki-Miyaura cross-coupling. Its electron-rich aromatic core further facilitates electrophilic substitutions, offering synthetic flexibility. Suitable for controlled functionalization, this intermediate is particularly relevant in medicinal chemistry for developing targeted therapeutics. Proper handling under inert conditions is recommended to preserve reactivity.

2-Amino-5-bromo-4-methoxybenzoic acid structure

169045-04-9 structure

Product Name:2-Amino-5-bromo-4-methoxybenzoic acid

CAS No:169045-04-9

MF:C₈H₈BrNO₃

MW:246.05802154541

MDL:MFCD21868786

CID:839704

PubChem ID:19701926

Update Time:2025-10-30

2-Amino-5-bromo-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-bromo-4-methoxybenzoic acid
- 2-Amino-5-bromo-4-methoxy benzoic acid
- 2-Amino-5-bromo-4-methoxy benzoicacid
- YTAASTFSTXYEIX-UHFFFAOYSA-N
- 8646AA
- Benzoic acid, 2-amino-5-bromo-4-methoxy-
- Z2065464249
- SCHEMBL1707143
- SY115946
- DB-346792
- DS-16048
- AKOS016003559
- EN300-129943
- MFCD21868786
- CS-0041483
- DTXSID90599312
- Z1318418561
- 2-Amino-5-bromo-4-methoxybenzoicacid
- 169045-04-9
- MDL： MFCD21868786
- Inchi： 1S/C8H8BrNO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,10H2,1H3,(H,11,12)
- InChI Key： YTAASTFSTXYEIX-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=C(C=C1OC)N

Computed Properties

Exact Mass: 244.96876g/mol
Monoisotopic Mass: 244.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.6
XLogP3: 2

2-Amino-5-bromo-4-methoxybenzoic acid Pricemore >>

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TRC	A596403-50mg	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9		50mg	$ 70.00	2022-06-08
TRC	A596403-100mg	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9		100mg	$ 95.00	2022-06-08
TRC	A596403-500mg	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9		500mg	$ 340.00	2022-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM021-250mg	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95+%	250mg	443CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM021-100mg	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95+%	100mg	213CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM021-5g	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95+%	5g	2221.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FM021-1g	2-Amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95+%	1g	740.0CNY	2021-07-12
Chemenu	CM127699-1g	2-amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95%	1g	$204	2021-06-17
Chemenu	CM127699-5g	2-amino-5-bromo-4-methoxybenzoic acid	169045-04-9	95%	5g	$561	2021-06-17
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